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Introduction

AMG28 is a multi-kinase inhibitor with demonstrated activity against several key signaling
proteins, including Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated
Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1).[1]
Effective assessment of its target engagement is critical for understanding its mechanism of
action, optimizing dosing strategies, and developing effective therapeutic applications. These
application notes provide detailed protocols for biochemical and cellular assays to quantify the
interaction of AMG28 with its primary targets and to evaluate its impact on downstream
signaling pathways.

Quantitative Data Summary

The following tables summarize the inhibitory activity of AMG28 against its key targets as
determined by various assays. This data provides a baseline for comparing results from in-
house experiments.

Table 1: Biochemical Activity of AMG28
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Target Assay Type IC50 (nM) Reference
PIKfyve Enzymatic Assay 2.2 [2]

TTBK1 Enzymatic Assay 199 - 805 [3114]
TTBK2 Enzymatic Assay 988 [31[5]

Table 2: Cellular Target Engagement of AMG28

Target Assay Type IC50 (pM) Reference
TTBK1 NanoBRET Assay 11-21 [3]
TTBK2 NanoBRET Assay 6-13 [3]

Tau Phosphorylation

Cellular Assa 1.85 3[4
(Serd22) y 1]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action of AMG28 and the experimental approaches to assess its
target engagement, the following diagrams are provided.
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Caption: PIKfyve Signaling and AMG28 Inhibition.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15580836/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-assessing-amg28-target-engagement
https://www.benchchem.com/product/b15580836/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-amg28-target-engagement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

MAP3K14 (NIK) Noncanonical NF-kB Pathway

TNFR Ligand (e.g., BAFF, LTB)

TNFR

i&ctivation
TRAF-cIAP Complex

nhibition (degradation)

Phosphorylation
AMG28 Inhibition

&hosphorylation

Processing

p52-RelB Complex

Nucleus

Gene Transcription

© 2026 BenchChem. All rights reserved. 4/8

Tech Support



https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

TTBK1 Signaling Pathway

()

Phosphorylation
AMG28 Inhibition

Tau

Ghospho-Tau (e.g., Ser4ZZD

[Microtubule Instabilita

E\Ieurofibrillary Tangles]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Target Engagement Assay Workflow

B|ochem|cal Assays Cellular Assays

(e g., ADP- Glo)
Downstream Slgnalmg
CETSA NanoBRET (Western Blot)

Data Analysis
(IC50/ECSO Determmatlon)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15580836/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-assessing-amg28-target-engagement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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